5-[(4H-1,2,4-triazol-3-ylthio)acetyl]-10,11-dihydro-5H-dibenzo[b,f]azepine

• IUPAC Name: 1-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)-2-(1H-1,2,4-triazol-5-ylsulfanyl)ethanone
• InChI: InChI=1S/C18H16N4OS/c23-17(11-24-18-19-12-20-21-18)22-15-7-3-1-5-13(15)9-10-14-6-2-4-8-16(14)22/h1-8,12H,9-11H2,(H,19,20,21)
• InChI Key: WAJIHCHODLCZRS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C3=CC=CC=C31)C(=O)CSC4=NC=NN4
• Molecular Formula: C18H16N4OS
• Molecular Weight: 336.4 g/mol

Description

5-[(4H-1,2,4-triazol-3-ylthio)acetyl]-10,11-dihydro-5H-dibenzo[b,f]azepine is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known as TROX-1 and has been found to have various biochemical and physiological effects.

Mechanism of Action

TROX-1 inhibits the Kv1.1 potassium channel by binding to a specific site on the channel protein. This binding causes a conformational change in the channel, which reduces its ability to conduct potassium ions. This, in turn, leads to a decrease in neuronal excitability, which can have various physiological effects.
Biochemical and Physiological Effects:
TROX-1 has been found to have various biochemical and physiological effects. In addition to its inhibitory effect on Kv1.1 channels, it has also been shown to modulate the activity of other ion channels, such as the Kv1.2 and Kv1.3 channels. This can have effects on neuronal excitability, synaptic transmission, and neurotransmitter release. TROX-1 has also been found to have anti-inflammatory effects, which may make it useful for treating inflammatory disorders.

Advantages and Limitations for Lab Experiments

One advantage of using TROX-1 in lab experiments is its selectivity for the Kv1.1 channel. This allows researchers to specifically target this channel without affecting other ion channels. However, one limitation of using TROX-1 is its relatively low potency, which may require higher concentrations to achieve the desired effects. Additionally, TROX-1 has a relatively short half-life, which may require frequent dosing in experiments.

Future Directions

There are several potential future directions for research on TROX-1. One area of interest is its potential use in the treatment of neurological disorders, such as epilepsy and multiple sclerosis. Another area of interest is its potential use as a tool for studying the role of Kv1.1 channels in various physiological processes. Additionally, further research may be needed to optimize the synthesis and potency of TROX-1 for use in lab experiments.

Synthesis Methods

The synthesis of TROX-1 involves the reaction of 10,11-dihydro-5H-dibenzo[b,f]azepine with 4H-1,2,4-triazole-3-thiol in the presence of acetic anhydride. The reaction is carried out under reflux conditions for several hours, and the resulting product is then purified by recrystallization. The yield of TROX-1 is typically around 50%.

Scientific Research Applications

TROX-1 has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to have a selective inhibitory effect on the Kv1.1 potassium channel, which is involved in the regulation of neuronal excitability. This makes TROX-1 a useful tool for studying the role of Kv1.1 channels in various neurological disorders, such as epilepsy, ataxia, and multiple sclerosis.